Cas no 1806833-53-3 (3-Amino-4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1806833-53-3
• MF: C₇H₄BrF₅N₂
• MW: 291.0160779953
• CID: 4853476
• Update Time: 2025-05-24

3-Amino-4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF5N2/c8-2-1-3(6(9)10)15-5(4(2)14)7(11,12)13/h1,6H,14H2
• InChI Key： VMBDDEFHXKJEEJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C(F)(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

3-Amino-4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806833-53-3)

The compound 3-Amino-4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806833-53-3) is a highly specialized organic molecule with a unique structure that makes it a subject of interest in various fields of chemistry and pharmacology. This pyridine derivative is characterized by its substituted aromatic ring, which includes an amino group at position 3, a bromine atom at position 4, a difluoromethyl group at position 6, and a trifluoromethyl group at position 2. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, rendering it suitable for diverse applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving precise control over regioselectivity and stereochemistry. Researchers have employed methodologies such as nucleophilic aromatic substitution, cross-coupling reactions, and fluorination techniques to construct the complex structure of CAS No. 1806833-53-3. These methods not only ensure high yields but also maintain the integrity of the functional groups, which are critical for the compound's intended applications.

The structural features of CAS No. 1806833-53-3 make it a valuable tool in drug discovery programs targeting various therapeutic areas. For instance, the presence of electron-withdrawing groups like bromine and trifluoromethyl moieties enhances the molecule's ability to act as an inhibitor of specific protein kinases, a class of enzymes implicated in numerous diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinase targets, making it a promising lead for further optimization in preclinical models.

In addition to its pharmacological relevance, CAS No. 1806833-53-3 has also found applications in materials science. Its aromatic stability and functional group diversity make it a candidate for designing advanced materials with tailored electronic properties. For example, researchers have explored its potential as a building block for constructing two-dimensional organic frameworks or as an additive in polymer systems to enhance thermal stability and mechanical performance.

The synthesis and characterization of CAS No. 1806833-53- have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the molecular structure and purity of the compound. These studies underscore the importance of rigorous characterization in ensuring the reliability of experimental results and facilitating downstream applications.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of CAS No. 180683 compounds like this one. Density functional theory (DFT) calculations have provided insights into the molecule's frontier molecular orbitals, which are critical for predicting its reactivity in various chemical transformations. Such computational studies not only aid in rationalizing experimental observations but also guide the design of novel analogs with improved properties.

Looking ahead, the continued exploration of CAS No. 18068 derivatives is expected to yield new insights into their biological activities and chemical reactivity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound into clinically relevant therapeutics or advanced materials with practical applications.

In conclusion, CAS No. 18068 compounds like CAS No:18068 continue to be a focal point in contemporary chemical research due to their versatile structures and promising applications across multiple disciplines.